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Compound of Interest

Compound Name: Tezacaftor-d4

Cat. No.: B12400018

Get Quote

This guide provides an in-depth technical overview of Tezacaftor-d4, a deuterated analog of

the cystic fibrosis transmembrane conductance regulator (CFTR) corrector, Tezacaftor.

Designed for researchers, scientists, and drug development professionals, this document

delves into the core physicochemical properties, mechanism of action, and critical quality

attributes as defined by a Certificate of Analysis (CoA). Furthermore, it outlines the analytical

methodologies essential for its characterization and quality control.

Introduction: The Role of Deuteration in Modern
Drug Development
Tezacaftor-d4 is the deuterium-labeled version of Tezacaftor, a key therapeutic agent in the

management of cystic fibrosis (CF).[1] The strategic replacement of four hydrogen atoms with

deuterium on the cyclopropane ring creates a molecule with a slightly higher mass. This

isotopic labeling makes Tezacaftor-d4 an invaluable tool in pharmacokinetic (PK) and

metabolic studies, often serving as an internal standard for quantitative analysis by methods

such as liquid chromatography-mass spectrometry (LC-MS).[1] Understanding the properties of

this deuterated standard is crucial for the accurate assessment of the parent drug, Tezacaftor,

in biological matrices.
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Cystic fibrosis is a genetic disorder stemming from mutations in the CFTR gene, which

encodes for a protein responsible for regulating ion and water transport across cell

membranes.[2] Defective CFTR protein leads to the production of thick, sticky mucus, causing

a range of severe symptoms, particularly in the lungs and digestive system.[2]

Physicochemical Properties of Tezacaftor-d4
The fundamental identity and characteristics of Tezacaftor-d4 are summarized in the table

below. These details are critical for method development, material handling, and regulatory

documentation.

Property Value Source(s)

Chemical Name

(R)-1-(2,2-difluorobenzo[d]

[3]dioxol-5-yl)-N-(1-(2,3-

dihydroxypropyl)-6-fluoro-2-(1-

hydroxy-2-methylpropan-2-

yl)-1H-indol-5-yl)cyclopropane-

2,2,3,3-d4-1-carboxamide

[4]

CAS Number 1961280-24-9 [4]

Molecular Formula C₂₆H₂₃D₄F₃N₂O₆ [4][5]

Molecular Weight 524.52 g/mol [4][5]

Appearance White to off-white solid [5]

Mechanism of Action: Correcting the Defect in
Cystic Fibrosis
Tezacaftor functions as a "corrector" of the CFTR protein.[1] In many individuals with cystic

fibrosis, particularly those with the F508del mutation, the CFTR protein is misfolded and fails to

traffic to the cell surface where it would normally function.[6] Tezacaftor aids in the proper

folding and processing of the CFTR protein, allowing more of it to reach the cell membrane.[7]

This mechanism is often complemented by a "potentiator" drug, such as Ivacaftor, which

increases the channel opening probability of the CFTR protein that has reached the cell
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surface.[7][8] The synergistic action of a corrector and a potentiator leads to a significant

increase in chloride ion transport, thereby addressing the underlying cellular defect in cystic

fibrosis.[9]
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Caption: Mechanism of Tezacaftor and Ivacaftor on CFTR protein.
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Decoding the Certificate of Analysis (CoA)
The Certificate of Analysis is a critical document that ensures the identity, purity, and quality of

a chemical substance. For a deuterated internal standard like Tezacaftor-d4, the CoA provides

the necessary validation for its use in regulated bioanalytical assays. Below is a table

representing typical data found on a CoA for Tezacaftor-d4, followed by an explanation of each

parameter.

Representative Certificate of Analysis: Tezacaftor-d4

Test Specification Result Method

Appearance
White to off-white

solid
Conforms Visual Inspection

Identity (¹H NMR)
Consistent with

structure
Conforms ¹H NMR Spectroscopy

Identity (MS)
Consistent with

structure
Conforms Mass Spectrometry

Purity (LCMS) ≥97.0% 97.0% LC-MS

Isotopic Enrichment ≥98% Deuterium 98.00% Mass Spectrometry

Appearance: This is a qualitative assessment of the physical state and color of the material.

It serves as a basic, first-pass identity and quality check.

Identity (¹H NMR & MS): Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS) are powerful analytical techniques used to confirm the chemical structure

of the molecule. For a deuterated compound, ¹H NMR is used to verify the absence of

protons at the sites of deuteration, while MS confirms the correct mass, which will be higher

than the non-deuterated parent compound.

Purity (LCMS): Liquid Chromatography-Mass Spectrometry (LC-MS) is a highly sensitive

method used to separate the main compound from any impurities. A purity value of ≥97.0%

indicates that the material is suitable for most research and analytical applications.[5]
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Isotopic Enrichment: This is a critical parameter for a deuterated standard. It quantifies the

percentage of the labeled atoms that are indeed deuterium. An isotopic enrichment of

98.00% means that at the labeled positions, 98% of the atoms are deuterium, which is

essential for accurate quantification in isotopic dilution mass spectrometry.[5]

Analytical Workflow for Quality Control
Ensuring the quality of Tezacaftor-d4 requires robust analytical methods. Reversed-Phase

High-Performance Liquid Chromatography (RP-HPLC) and LC-MS/MS are the most common

techniques for the analysis of Tezacaftor and its deuterated analog.

Experimental Protocol: RP-HPLC Method for Purity
Assessment
The following is a generalized protocol based on established methods for Tezacaftor analysis.

Method parameters should be optimized for specific instrumentation and requirements.

Preparation of Mobile Phase: A common mobile phase consists of a mixture of an aqueous

buffer (e.g., 0.1M Potassium Phosphate Monobasic) and an organic solvent like methanol, in

a ratio of approximately 65:35 (v/v).

Chromatographic Column: A C18 column (e.g., Kromosil C18) is typically used for the

separation.

Sample Preparation: Accurately weigh and dissolve the Tezacaftor-d4 standard in a suitable

diluent (e.g., a mixture of water and acetonitrile) to a known concentration.

Instrument Parameters:

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30 °C

Detection Wavelength: 280 nm
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Analysis: Inject the prepared sample into the HPLC system. The retention time of the main

peak is used for identification, and the peak area is used to calculate the purity relative to

any impurity peaks.

Validation: The method should be validated according to ICH guidelines, assessing

parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of

quantification (LOQ).
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Caption: General workflow for HPLC-based quality control of Tezacaftor-d4.
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Conclusion
Tezacaftor-d4 is a critical analytical tool for the development and clinical assessment of

Tezacaftor, a transformative therapy for individuals with cystic fibrosis. A thorough

understanding of its physicochemical properties, the parent drug's mechanism of action, and

the data presented on a Certificate of Analysis is paramount for its effective use in a research

and development setting. The implementation of validated analytical methods ensures the

quality and reliability of this essential internal standard, ultimately supporting the delivery of

safe and effective treatments to patients.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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